Lithium niobium tert-butoxide
Overview
Description
Synthesis Analysis
The synthesis of lithium niobium oxides has been achieved through Atomic Layer Deposition (ALD) at a deposition temperature of 235 °C using lithium tert-butoxide and niobium ethoxide as Li and Nb sources, respectively . Lithium tert-butoxide can be obtained by treating tert-butanol with butyl lithium .Molecular Structure Analysis
The molecular structure of lithium tert-butoxide, a component of lithium niobium tert-butoxide, has been characterized by X-ray crystallography. Both octameric and hexameric forms have been identified .Chemical Reactions Analysis
As a strong base, lithium tert-butoxide is easily protonated. It is used to prepare other tert-butoxide compounds such as copper (I) t-butoxide and hexa (tert-butoxy)dimolybdenum (III): 2 MoCl 3 (thf) 3 + 6 LiOBu-t → Mo 2 (OBu-t) 6 + 6 LiCl + 6 thf .Physical And Chemical Properties Analysis
Lithium tert-butoxide is a white solid with a molar mass of 80.06 g·mol −1 and a density of 0.918 g/cm 3 (hexamer) . It is used as a strong base in organic synthesis .Safety and Hazards
Future Directions
The development of solid-state electrolytes by atomic layer deposition (ALD) holds unparalleled advantages toward the fabrication of next-generation solid-state batteries. Lithium niobium oxide (LNO) thin films with well-controlled film thickness and composition were successfully deposited by ALD . This suggests potential future applications of lithium niobium tert-butoxide in the field of energy storage.
properties
IUPAC Name |
lithium;2-methylpropan-2-ol;2-methylpropan-2-olate;niobium |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/5C4H10O.C4H9O.Li.Nb/c6*1-4(2,3)5;;/h5*5H,1-3H3;1-3H3;;/q;;;;;-1;+1; |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GVJBZAWOIUPQDI-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
[Li+].CC(C)(C)O.CC(C)(C)O.CC(C)(C)O.CC(C)(C)O.CC(C)(C)O.CC(C)(C)[O-].[Nb] |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H59LiNbO6 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
543.6 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Lithium niobium tert-butoxide | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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